N-(1-ethyl-2-oxoindolin-5-yl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C18H17FN2O3/c1-2-21-16-8-5-14(9-12(16)10-18(21)23)20-17(22)11-24-15-6-3-13(19)4-7-15/h3-9H,2,10-11H2,1H3,(H,20,22)
• InChI Key: MFRANXXLKYTYFP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O3
• Molecular Weight: 328.3 g/mol

Description

N-(1-ethyl-2-oxoindolin-5-yl)-2-(4-fluorophenoxy)acetamide, also known as EFA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EFA is a small molecule that can be synthesized in the laboratory using various methods. In

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of novel acetamide derivatives, including those similar to N-(1-ethyl-2-oxoindolin-5-yl)-2-(4-fluorophenoxy)acetamide. These efforts aim at understanding the chemical properties and structural aspects of such compounds. For instance, the synthesis of novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides and their evaluation as antimicrobial agents illustrate the compound's utility in developing new therapeutic agents with potential antibacterial and antifungal activities (Debnath & Ganguly, 2015).

Biological Activities and Applications

Compounds structurally related to N-(1-ethyl-2-oxoindolin-5-yl)-2-(4-fluorophenoxy)acetamide have been synthesized and assessed for various biological activities. For example, research into 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide derivatives has demonstrated potential anticonvulsant and antidepressant effects in preclinical models, highlighting the therapeutic potential of such compounds in treating neurological disorders (Zhen et al., 2015).

Structural Studies and Material Science

Studies have also delved into the structural aspects and properties of salt and inclusion compounds of related amides, providing insights into the molecular interactions and crystal packing of these compounds. This research contributes to the broader understanding of amide derivatives' structural dynamics and potential applications in material science (Karmakar et al., 2007).

Sensor Development and Analytical Applications

The chemical framework of N-(1-ethyl-2-oxoindolin-5-yl)-2-(4-fluorophenoxy)acetamide and its analogs has been explored for developing highly selective chemosensors. These sensors are capable of monitoring specific metal ions in biological and environmental samples, indicating the compound's utility in analytical chemistry and environmental monitoring (Park et al., 2015).